2,2-dichloro-N-[(4-methylphenyl)sulfonyl]acetamide

• IUPAC Name: 2,2-dichloro-N-(4-methylphenyl)sulfonylacetamide
• InChI: InChI=1S/C9H9Cl2NO3S/c1-6-2-4-7(5-3-6)16(14,15)12-9(13)8(10)11/h2-5,8H,1H3,(H,12,13)
• InChI Key: KGVPXIRGAZXKCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)C(Cl)Cl
• Molecular Formula: C9H9Cl2NO3S
• Molecular Weight: 282.14 g/mol

Description

2,2-dichloro-N-[(4-methylphenyl)sulfonyl]acetamide, commonly known as sulfonylurea herbicide, is a widely used herbicide in agriculture. It is a powerful and effective weed killer that is used to control broadleaf weeds and grasses in crops such as corn, soybeans, and wheat.

Scientific Research Applications

2,2-dichloro-N-[(4-methylphenyl)sulfonyl]acetamide has been extensively studied for its herbicidal properties. It has been shown to effectively control various weeds, including pigweeds, foxtails, and lambsquarters. Additionally, it has been used in combination with other herbicides to improve weed control efficacy.

Mechanism of Action

The mechanism of action of 2,2-dichloro-N-[(4-methylphenyl)sulfonyl]acetamide involves inhibiting the activity of acetolactate synthase (ALS), an enzyme involved in the biosynthesis of branched-chain amino acids in plants. This inhibition leads to the accumulation of toxic metabolites, which ultimately results in the death of the plant.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,2-dichloro-N-[(4-methylphenyl)sulfonyl]acetamide on plants have been extensively studied. It has been shown to affect the metabolism of branched-chain amino acids, leading to the accumulation of toxic metabolites. Additionally, it has been shown to affect the photosynthetic rate and respiration in plants.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,2-dichloro-N-[(4-methylphenyl)sulfonyl]acetamide in lab experiments is its high efficacy in controlling weeds. Additionally, it is relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation is that it can be toxic to non-target organisms, including beneficial insects and microorganisms.

Future Directions

There are several future directions for the research of 2,2-dichloro-N-[(4-methylphenyl)sulfonyl]acetamide. One area of interest is the development of new formulations that are more environmentally friendly and less toxic to non-target organisms. Additionally, there is a need for further research on the biochemical and physiological effects of this herbicide on plants and the environment. Finally, there is a need for research on the development of new herbicides that target different metabolic pathways in plants, reducing the risk of herbicide resistance.
Conclusion
In conclusion, 2,2-dichloro-N-[(4-methylphenyl)sulfonyl]acetamide is a powerful and effective herbicide that has been extensively studied for its weed control properties. Its mechanism of action involves inhibiting the activity of acetolactate synthase, leading to the accumulation of toxic metabolites and ultimately resulting in the death of the plant. While it has advantages in lab experiments, such as its high efficacy, there are also limitations, such as its toxicity to non-target organisms. Future research should focus on developing new formulations that are more environmentally friendly and less toxic, as well as exploring new herbicides that target different metabolic pathways in plants.

Synthesis Methods

The synthesis of 2,2-dichloro-N-[(4-methylphenyl)sulfonyl]acetamide involves the reaction of 4-methylbenzenesulfonyl chloride with 2,2-dichloroacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain a white crystalline solid.